Cas no 683260-40-4 (4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 683260-40-4
• MF: C₂₅H₂₅N₃O₄S₂
• MW: 495.613703489304
• CID: 6527354
• Update Time: 2025-07-19

4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, N-(6-ethoxy-3-methyl-2(3H)-benzothiazolylidene)-4-[[methyl(phenylmethyl)amino]sulfonyl]-

• Inchi： 1S/C25H25N3O4S2/c1-4-32-20-12-15-22-23(16-20)33-25(28(22)3)26-24(29)19-10-13-21(14-11-19)34(30,31)27(2)17-18-8-6-5-7-9-18/h5-16H,4,17H2,1-3H3
• InChI Key： JQVZQDCQFXBNAS-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(OCC)C=C2S1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 680.7±65.0 °C(Predicted)
• pka: -0.78±0.20(Predicted)

Additional information on 4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Novel Compound with Potential Therapeutic Applications in Biomedical Research

4-Benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a complex molecular entity with a unique structural framework that combines multiple pharmacophoric elements. This compound, with the CAS number 683260-40-4, is characterized by its conjugated system of aromatic rings, heterocyclic moieties, and functional groups that may contribute to its biological activity. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting inflammatory and oncological pathways.

The molecular architecture of 4-benzyl(methyl)sulfamoyl is a key feature of this compound, as it incorporates a sulfamoyl group connected to a benzyl(methyl) moiety. This structural element is known to enhance the solubility and metabolic stability of small molecules, which is critical for drug development. The N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene fragment introduces a conjugated dihydrobenzothiazole system, which has been extensively studied for its anticonvulsant and anti-inflammatory properties. The presence of an ethoxy group at the 6-position may further modulate the compound's pharmacokinetic profile.

Recent advancements in medicinal chemistry have focused on the design of molecules that integrate multiple pharmacophoric elements to achieve synergistic biological effects. The 4-benzyl(methyl)sulfamoyl group in this compound is particularly noteworthy for its ability to interact with target proteins through hydrogen bonding and electrostatic interactions. The 1,3-benzothiazole ring, a heterocyclic structure commonly found in pharmaceuticals, provides a scaffold for further functionalization, enabling the exploration of diverse biological activities.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are driven by the overactivation of immune pathways, including the NF-κB and MAPK signaling cascades. Preclinical studies have demonstrated that 4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits significant inhibitory effects on these pathways, suggesting its potential as a therapeutic agent for chronic inflammatory conditions.

Furthermore, the compound's structure may also confer anti-cancer properties. The 1,3-benzothiazole ring has been shown to interact with DNA and disrupt the proliferation of cancer cells. Recent research has indicated that this compound may induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The ethoxy group at the 6-position may enhance the compound's ability to penetrate cell membranes, thereby increasing its efficacy against intracellular targets.

The synthesis of 4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process that combines both organic and medicinal chemistry techniques. The initial step typically involves the formation of the 1,3-benzothiazole core through a condensation reaction between a thiol and a substituted aromatic compound. Subsequent functionalization of the benzothiazole ring with an ethoxy group at the 6-position is critical for optimizing the compound's biological activity.

The sulfamoyl group in this molecule is another key feature that contributes to its therapeutic potential. Sulfonamide derivatives are widely used in the treatment of bacterial infections and inflammatory diseases due to their ability to inhibit enzymes such as dihydropteroate synthase. The incorporation of a benzyl(methyl) group into the sulfamoyl moiety may enhance the compound's ability to bind to target proteins, thereby improving its pharmacological profile.

Recent studies have also explored the compound's potential as an antioxidant. Oxidative stress is a major contributor to the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The 1,3-benzothiazole ring in this compound has been shown to scavenge free radicals and inhibit lipid peroxidation, suggesting its potential as a therapeutic agent for oxidative stress-related diseases.

Despite its promising biological activities, the development of 4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide as a therapeutic agent is still in its early stages. Further research is needed to fully understand its mechanism of action and optimize its pharmacological properties. The ethoxy group at the 6-position may also be modified to enhance the compound's solubility and bioavailability, which are critical factors for drug development.

In conclusion, 4-benzyl(methyl)sulfamoyl-N-(2E)-6-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a promising candidate for the development of novel therapeutics targeting inflammatory and oncological diseases. Its unique structural features, including the 1,3-benzothiazole ring and the sulfamoyl group, suggest a wide range of potential biological activities. Further research is needed to fully explore its therapeutic potential and optimize its pharmacological properties.